Triphenylsulfonium Tetrafluoroborate

• IUPAC Name: triphenylsulfanium;tetrafluoroborate
• InChI: InChI=1S/C18H15S.BF4/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;2-1(3,4)5/h1-15H;/q+1;-1
• InChI Key: RTWMEMGVYYTCOZ-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.C1=CC=C(C=C1)[S+](C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H15BF4S
• DSSTOX Substance ID: DTXSID50375391
• Molecular Weight: 350.2 g/mol
• CAS No.: 437-13-8

Description

Triphenylsulfonium Tetrafluoroborate is a chemical compound with the molecular formula C18H15BF4S and a molecular weight of 350.19. It is a white to almost white powder or crystal. It is used as a catalyst for photoinitiated polymerization.

Molecular Structure Analysis

The molecular structure of this compound consists of 18 carbon atoms, 15 hydrogen atoms, 1 boron atom, 4 fluorine atoms, and 1 sulfur atom.

Chemical Reactions Analysis

This compound is involved in photolysis reactions. For instance, the products from the 193 nm irradiation of triphenylsulfonium nonaflate embedded in a poly (methyl methacrylate) film have been characterized.

Physical and Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It is hygroscopic and should be stored under inert gas. It has a melting point range of 192.0 to 196.0 degrees Celsius. It is soluble in methanol.

Scientific Research Applications

Synthesis and Structural Characteristics

Triphenylsulfonium tetrafluoroborate is an aromatic sulfonium salt with a distinct crystal and molecular structure. A notable feature of its structure is the weak coordination interaction observed between fluorine and sulfur in some cation-anion pairs (Ovchinnikov et al., 1996).

Applications in Photochemistry and Photoinitiators

• Photoproduct Formation : When irradiated in solution and in solid state, triphenylsulfonium bromide, triflate, tetrafluoroborate, and other variants form photoproducts via in-cage fragmentation-recombination mechanisms and cage-escape reactions (Hacker et al., 1990).
• Photoacid Generation : Triphenylsulfonium chloride is used as a bifunctional agent for the selective enrichment of perfluoroalkyl sulfonates and for the direct detection of perfluorosulfonic acid by MALDI-TOF-MS (Cao et al., 2011).
• Photoacid Generators in Lithography : New sulfonium salts incorporating semifluorinated sulfonate anions have been developed as photoacid generators (PAGs) to address environmental issues related to perfluorooctyl sulfonate (PFOS) (Yi et al., 2009).

Photopolymerization

Triphenylsulfonium salts have been studied for their role in the photopolymerization process. The rates of photolysis of various sulfonium salts, including triphenylsulfonium hexafluorophosphate, were investigated, influencing the polymerization rate and molecular weight of resulting polymers (Lazauskaitė et al., 2008).

Optoelectronic Applications

The addition of triphenylsulfonium salts in the emitting layer of polymer light-emitting diodes (PLEDs) enhances charge injection and transport. The choice of counteranions in these salts significantly influences the performance of PLEDs, affecting operational voltage, luminance, and emission color (Georgiadou et al., 2013).

Sensitized Photolysis Studies

Triphenylsulfonium salts have been a subject of study in sensitized photolysis, with research focusing on the intermediates and reaction pathways involved in these processes (Eckert & Goez, 1999).

Environmental Applications

• Environmentally Friendly Materials : New triphenylsulfonium photoacid generators with semifluorinated sulfonate anions containing glucose or other natural product groups were developed for sub-100 nm feature patterning using lithography. These materials are non-toxic and environmentally friendly (Cho et al., 2011).
• Photoacid Generators for Chemically Amplified Resists : Research has shown the effectiveness of triphenylsulfonium salts in generating acid in polymer matrices used in crosslinking films and other acid-catalyzed reactions (McKean et al., 1989).

Safety and Hazards

Triphenylsulfonium Tetrafluoroborate is harmful if swallowed and causes severe skin burns and eye damage. It is recommended to avoid breathing dusts or mists, and to wear protective gloves, clothing, eye protection, and face protection when handling this compound.

Future Directions

While specific future directions for Triphenylsulfonium Tetrafluoroborate are not mentioned in the search results, it is noted that triphenylsulfonium salts represent an attractive class of materials that can be blended with conjugated polymers and can modify their electrical and/or emissive characteristics. This suggests potential future research directions in the field of polymer-based light-emitting diodes and other related applications.

Mechanism of Action

Target of Action

Triphenylsulfonium Tetrafluoroborate is primarily used as a photoinitiator in the field of polymer science . Its primary targets are vinyl and heterocyclic monomers, which it helps to polymerize .

Mode of Action

This compound acts as a powerful initiator of cationic polymerization . Upon exposure to ultraviolet light, it generates a strong acid that can initiate the polymerization of epoxy resins . This process is highly efficient, making this compound a valuable tool in the production of polymers .

Biochemical Pathways

The action of this compound primarily affects the polymerization pathway of vinyl and heterocyclic monomers . The compound’s ability to generate a strong acid upon exposure to UV light triggers the polymerization process, leading to the formation of complex polymer structures .

Result of Action

The primary result of this compound’s action is the formation of polymers from vinyl and heterocyclic monomers . This process is crucial in the production of various types of plastics and resins, contributing to a wide range of applications in industries such as construction, automotive, and electronics .

Action Environment

The efficacy and stability of this compound are influenced by several environmental factors. For instance, the compound’s photoinitiator activity requires the presence of UV light . Additionally, it should be stored under inert gas and in a cool, dry place to prevent it from absorbing moisture .

Biochemical Analysis

Biochemical Properties

Triphenylsulfonium Tetrafluoroborate plays a crucial role in biochemical reactions, particularly in photoinitiated cationic polymerization. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to interact with photoinitiators and catalysts in polymerization reactions, facilitating the formation of polymers by generating reactive intermediates upon exposure to light . The nature of these interactions involves the cleavage of carbon-sulfur bonds, leading to the formation of radical fragments and strong Brønsted acids, which initiate the polymerization process .

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to enhance charge injection and transport in polymer light-emitting diodes, indicating its potential impact on cellular electrical properties . Additionally, its role as a photoinitiator suggests that it can induce changes in cellular metabolism by generating reactive intermediates that interact with cellular components.

Molecular Mechanism

The molecular mechanism of this compound involves its ability to generate strong acids upon exposure to light. This process begins with the absorption of light, leading to the cleavage of carbon-sulfur bonds and the formation of radical fragments . These radicals then interact with biomolecules, initiating a cascade of reactions that result in polymerization. The compound’s ability to generate strong Brønsted acids is a key factor in its effectiveness as a photoinitiator .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is known to be stable under inert gas conditions but can degrade when exposed to moisture or air . Long-term studies have shown that its effectiveness as a photoinitiator can diminish over time due to degradation, which can impact its ability to initiate polymerization reactions. Additionally, the compound’s stability and degradation can influence its long-term effects on cellular function in in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it has been observed to effectively initiate polymerization without causing significant toxic effects . At high doses, the compound can exhibit toxic or adverse effects, including severe skin burns and eye damage . These threshold effects highlight the importance of careful dosage control in experimental settings to avoid potential toxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to polymerization reactions. It interacts with enzymes and cofactors that facilitate the formation of polymers by generating reactive intermediates . These interactions can affect metabolic flux and metabolite levels, influencing the overall metabolic activity of cells. The compound’s role in generating strong acids also suggests its involvement in acid-catalyzed metabolic pathways .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. Its solubility in methanol and other solvents facilitates its distribution within cellular compartments . The compound’s localization and accumulation can be influenced by its interactions with cellular components, affecting its overall activity and function.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It is known to localize in specific cellular compartments, such as the cytoplasm and nucleus, where it can interact with target biomolecules . Post-translational modifications and targeting signals may direct the compound to specific organelles, influencing its effectiveness as a photoinitiator and its overall impact on cellular processes .

Synthesis routes and methods

Procedure details

To a suspension of magnesium turning (12 g) in ethyl ether (500 ml), bromobenzene (83.5 g, 0.54 mole) was added dropwise under reflux with stirring and continued to stir for 1 hour under reflux. to this Grignard reagent, benzene (500 ml) was added and concentrated until 500 ml. To this resultant mixture, a solution of diphenylsulfoxide (30 g, 0.15 mole) in benzene (200 ml) was added and reacted with stirring for 40 hours under reflux. After the reaction mixture was cooled to 0° C., 40% tetrafluoroboric acid (50 ml) was added dropwise at 0°-5° C. and reacted with stirring for 5 hours at the same temperature. After standing at room temperature overnight, the aqueous layer separated was extracted with methylene chloride (100 ml×3), the organic layer was washed with H2O, dried over anhydrous sodium sulfate and dried. The residual crude solid was recrystallized from chloroform/ethyl ether to give 28 g of triphenylsulfonium tetrafluoroborate as white crystals. m.p. 291°-292° C.

Customer Q & A

Q1: How does Triphenylsulfonium Tetrafluoroborate facilitate photopolymerization?

A1: this compound acts as a photoinitiator in cationic polymerization reactions. Upon exposure to UV light, it undergoes photolysis, generating both radical and cationic species . These reactive species then interact with monomers, initiating the polymerization process. Notably, research indicates that this compound shows higher reactivity towards vinyl ether groups compared to methacrylate groups in both radical and cationic polymerization mechanisms .

Q2: What are the limitations of using this compound in photopolymerization systems with potassium trioxalatoferrate(III)?

A2: While this compound is an effective photoinitiator, its interaction with potassium trioxalatoferrate(III) in photopolymerization systems can be inefficient. Studies show that the photolytically generated ˙CO⊖2 radicals react more favorably with the iron(III) complex than with this compound . This competitive reaction significantly reduces the effectiveness of this compound in generating the phenyl radicals necessary for polymerization initiation.

Q3: Can this compound be used in visible light photoinitiating systems?

A3: Research suggests that while this compound is typically activated by UV light, it can function in a visible light system when combined with specific components. Studies show that a system incorporating a halogenated xanthene dye, an aromatic amine (like N,N-dimethylaniline), and this compound can efficiently initiate the cationic polymerization of certain epoxy monomers upon exposure to visible light . This broadened applicability is attributed to the combined action of the dye's visible light absorption, the amine's electron-donating properties, and the this compound's ability to generate initiating species.

Q4: Are there alternative compounds to this compound for initiating cationic polymerization?

A4: Yes, Diphenyliodonium chloride (Ph2I⊕Cl⊖) has been investigated as an alternative photoinitiator for cationic polymerization . When used in conjunction with potassium trioxalatoferrate(III) and acrylamide, Diphenyliodonium chloride effectively induced radical photopolymerization. Importantly, this system exhibited a correlation between the quantum yield of radical formation and the square root of the Diphenyliodonium chloride concentration. This suggests a potential for fine-tuning polymerization rates by adjusting the concentration of the photoinitiator.